3,4,5-triethoxy-N-(2-thien-2-ylimidazo[1,2-a]pyridin-3-yl)benzamide

• IUPAC Name: 3,4,5-triethoxy-N-(2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)benzamide
• InChI: InChI=1S/C24H25N3O4S/c1-4-29-17-14-16(15-18(30-5-2)22(17)31-6-3)24(28)26-23-21(19-10-9-13-32-19)25-20-11-7-8-12-27(20)23/h7-15H,4-6H2,1-3H3,(H,26,28)
• InChI Key: RGOQNJVAGHTDIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=C(N=C3N2C=CC=C3)C4=CC=CS4
• Molecular Formula: C24H25N3O4S
• Molecular Weight: 451.5 g/mol

Description

3,4,5-triethoxy-N-(2-thien-2-ylimidazo[1,2-a]pyridin-3-yl)benzamide (compound A) is a novel chemical compound that has been synthesized for scientific research purposes. This compound has shown potential for various applications in biochemical and physiological research, and its mechanism of action has been studied extensively.

Scientific Research Applications

Material Science Applications

Research in the field of luminescence has led to the development of compounds with enhanced emission properties in solid states and nano-aggregates, including pyridyl substituted benzamides. These compounds exhibit aggregation-enhanced emission (AEE) and display multi-stimuli responsive behaviors, which are crucial for developing advanced materials for optoelectronic applications (Srivastava et al., 2017). Their potential applications extend to sensors, imaging agents, and as components in electronic devices due to their unique photophysical properties.

Biochemical and Pharmacological Research

In the realm of biochemical and pharmacological research, heterocyclic compounds like imidazo[1,2-a]pyridines have been synthesized with a focus on their biological activities. For example, studies have synthesized and characterized new bioactive sulfonamide thiazole derivatives with potential insecticidal properties against agricultural pests (Soliman et al., 2020). Additionally, imidazo[1,2-a]pyridines substituted at the 3-position have been explored for their antisecretory and cytoprotective properties against ulcers, indicating the therapeutic potential of these compounds (Starrett et al., 1989).

Chemical Synthesis and Catalysis

The synthesis of complex heterocyclic compounds is a significant area of chemical research, contributing to various applications, including drug discovery and material science. Research has focused on developing efficient synthetic routes for heterocyclic compounds, including those with pyridine and thiazole moieties, demonstrating the versatility and importance of these chemical frameworks in medicinal chemistry and beyond (Melzig et al., 2010).

Mechanism of Action

Substituted imidazo[1,2-a]pyridines, which include compounds similar to 3,4,5-triethoxy-N-(2-thien-2-ylimidazo[1,2-a]pyridin-3-yl)benzamide, possess a broad spectrum of biological activity. They can be used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs. Several studies have proposed the use of imidazo-[1,2-a]pyridine derivatives for the treatment of cancer and cardiovascular diseases, as well as Alzheimer’s disease.